Cas no 906087-59-0 (1H-Pyrazole-5-carboxamide, 4-amino-N-cyclopentyl-1-methyl-)

1H-Pyrazole-5-carboxamide, 4-amino-N-cyclopentyl-1-methyl- structure
906087-59-0 structure
Product Name:1H-Pyrazole-5-carboxamide, 4-amino-N-cyclopentyl-1-methyl-
CAS No:906087-59-0
MF:C10H16N4O
MW:208.260241508484
CID:1952963
PubChem ID:65355450
Update Time:2025-04-21

1H-Pyrazole-5-carboxamide, 4-amino-N-cyclopentyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxamide, 4-amino-N-cyclopentyl-1-methyl-
    • 4-amino-n-cyclopentyl-1-methyl-1h-pyrazole-5-carboxamide
    • SCHEMBL4285704
    • 906087-59-0
    • 4-amino-N-cyclopentyl-2-methylpyrazole-3-carboxamide
    • AKOS014690973
    • Inchi: 1S/C10H16N4O/c1-14-9(8(11)6-12-14)10(15)13-7-4-2-3-5-7/h6-7H,2-5,11H2,1H3,(H,13,15)
    • InChI Key: NAZVBSRYXQOVMU-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C=NN1C)N)NC1CCCC1

Computed Properties

  • Exact Mass: 208.13241115Da
  • Monoisotopic Mass: 208.13241115Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 72.9Ų
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